molecular formula C32H34O4 B588552 3-O-Benzyl-16-O-benzoyl 16-Epiestriol CAS No. 1315629-96-9

3-O-Benzyl-16-O-benzoyl 16-Epiestriol

Cat. No. B588552
CAS RN: 1315629-96-9
M. Wt: 482.62
InChI Key: DRFRYFTUEIVIQI-LKVABKQTSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-O-Benzyl-16-O-benzoyl 16-Epiestriol is a protected estriol derivative . It has a molecular weight of 482.61 and a molecular formula of C32H34O4 .


Molecular Structure Analysis

The molecular structure of 3-O-Benzyl-16-O-benzoyl 16-Epiestriol is represented by the formula C32H34O4 . The molecular weight of this compound is 482.61 .


Physical And Chemical Properties Analysis

3-O-Benzyl-16-O-benzoyl 16-Epiestriol has a molecular weight of 482.61 and a molecular formula of C32H34O4 . No further physical or chemical properties were found in the web search results.

Scientific Research Applications

Synthesis and Chemical Properties

  • Steroid Conjugates Synthesis

    One study presents the synthesis of 16-epiestriol 16- and 17-monoglucuronides from 3-benzyloxy-17β-hydroxyestra-1, 3, 5 (10)-trien-16-one, employing the Koenigs-Knorr reaction. These synthetic glucuronides were shown to readily undergo hydrolysis with beef-liver β-glucuronidase preparation to furnish 16-epiestriol and free glucuronic acid, indicating their potential utility in bioconjugate chemistry and drug development (Nambara, Matsuki, & Chiba, 1969).

  • 16-Substituted Steroids

    Another significant contribution to the field is the development of new synthetic methods for 16-ketosteroids, demonstrating the versatility of 16-substituted steroids in chemical synthesis and potential applications in pharmaceuticals. This method has wide applicability and has been used in the estrogen series, showcasing the method's efficiency and potential for the synthesis of various steroidal compounds (Huffman, Lott, & Tillotson, 1955).

Safety and Hazards

3-O-Benzyl-16-O-benzoyl 16-Epiestriol is intended for research use only and is not intended for diagnostic or therapeutic use . It should be stored at -20° C .

properties

IUPAC Name

[(8R,9S,13S,14S,16S,17R)-17-hydroxy-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl] benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C32H34O4/c1-32-17-16-26-25-15-13-24(35-20-21-8-4-2-5-9-21)18-23(25)12-14-27(26)28(32)19-29(30(32)33)36-31(34)22-10-6-3-7-11-22/h2-11,13,15,18,26-30,33H,12,14,16-17,19-20H2,1H3/t26-,27-,28+,29+,30+,32+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DRFRYFTUEIVIQI-LKVABKQTSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCC3C(C1CC(C2O)OC(=O)C4=CC=CC=C4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@@H]([C@@H]2O)OC(=O)C4=CC=CC=C4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C32H34O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60747101
Record name (16beta,17beta)-3-(Benzyloxy)-17-hydroxyestra-1,3,5(10)-trien-16-yl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60747101
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

482.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1315629-96-9
Record name (16beta,17beta)-3-(Benzyloxy)-17-hydroxyestra-1,3,5(10)-trien-16-yl benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60747101
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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